beta-Allyl-beta-methylphenethyl alcohol
Description
Beta-allyl-beta-methylphenethyl alcohol (IUPAC name: 3-allyl-3-methyl-1-phenylpropan-1-ol) is a substituted phenethyl alcohol characterized by an allyl (-CH₂CHCH₂) and a methyl (-CH₃) group on the beta carbon of the propanol chain. Its molecular formula is C₁₃H₁₈O, with a molecular weight of 190.28 g/mol. This compound is structurally distinct from simpler phenethyl alcohols due to the steric and electronic effects imparted by the allyl and methyl substituents, which influence its reactivity, solubility, and biological activity.
Properties
CAS No. |
82461-15-2 |
|---|---|
Molecular Formula |
C12H16O |
Molecular Weight |
176.25 g/mol |
IUPAC Name |
2-methyl-2-phenylpent-4-en-1-ol |
InChI |
InChI=1S/C12H16O/c1-3-9-12(2,10-13)11-7-5-4-6-8-11/h3-8,13H,1,9-10H2,2H3 |
InChI Key |
STSNKLAYQBTGNG-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC=C)(CO)C1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Compounds for Comparison:
Beta-Methylphenethyl Alcohol (C₉H₁₂O, MW 136.19 g/mol): Lacks the allyl group, with a single methyl substituent on the beta carbon .
Phenethyl Alcohol (2-Phenylethanol, C₈H₁₀O, MW 122.16 g/mol): No substituents on the propanol chain, widely used in fragrances and pharmaceuticals .
Alpha-Methylbenzyl Alcohol (C₈H₁₀O, MW 122.16 g/mol): Methyl group on the alpha carbon adjacent to the hydroxyl group, altering polarity and toxicity .
Physicochemical Properties
Key Observations :
- The allyl group in this compound increases molecular weight and steric hindrance, reducing water solubility compared to phenethyl alcohol.
- Boiling points correlate with molecular weight and branching; the allyl group may introduce mild polarity, but this is offset by increased hydrophobicity.
Key Observations :
- Alpha-methylbenzyl alcohol exhibits higher acute toxicity, emphasizing the impact of substituent position on safety .
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